Cas no 3253-28-9 (Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI))
3253-28-9 structure
Product Name:Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI)
CAS No:3253-28-9
MF:C21H34N2O5S
MW:426.570065021515
CID:320419
PubChem ID:240085
Update Time:2025-04-19
Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI)
- 3253-28-9
- DTXSID90954260
- NSC46042
- N-(1-Ethoxy-4-methyl-1-oxopentan-2-yl)-4-methyl-2-[(phenylmethanesulfonyl)amino]pentanimidic acid
- NSC-46042
-
- Inchi: 1S/C21H34N2O5S/c1-6-28-21(25)19(13-16(4)5)22-20(24)18(12-15(2)3)23-29(26,27)14-17-10-8-7-9-11-17/h7-11,15-16,18-19,23H,6,12-14H2,1-5H3,(H,22,24)
- InChI Key: KNENAMJIAODDGM-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)(NC(C(NC(C(=O)OCC)CC(C)C)=O)CC(C)C)(=O)=O
Computed Properties
- Exact Mass: 426.21902
- Monoisotopic Mass: 426.21884336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 13
- Complexity: 607
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 101.57
Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI) Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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